6-chloro-N-[5-fluoro-2-(2-methoxyethoxy)phenyl]-4-(trifluoromethyl)pyridine-2-carboxamide

• IUPAC Name: 6-chloro-N-[5-fluoro-2-(2-methoxyethoxy)phenyl]-4-(trifluoromethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C16H13ClF4N2O3/c1-25-4-5-26-13-3-2-10(18)8-11(13)23-15(24)12-6-9(16(19,20)21)7-14(17)22-12/h2-3,6-8H,4-5H2,1H3,(H,23,24)
• InChI Key: LYJIQQSCGQGVIP-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=C1)F)NC(=O)C2=NC(=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C16H13ClF4N2O3
• Molecular Weight: 392.73 g/mol
• CAS No.: 2094191-45-2

Description

Trifluoromethylpyridines (TFMPs) and their intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. They are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The demand for TFMP derivatives has been increasing steadily in the last 30 years. Various methods of synthesizing 2,3,5-DCTF have been reported.

Physical and Chemical Properties Analysis

The unique physicochemical properties of TFMP derivatives are thought to be due to the combination of the unique properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. The demand for TFMP derivatives has been increasing steadily in the last 30 years, indicating a promising future for these compounds in the agrochemical and pharmaceutical industries.